Cas no 59288-81-2 (O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate)

O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate structure
59288-81-2 structure
Product Name:O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate
CAS No:59288-81-2
MF:C9H13O4PS
MW:248.235882520676
CID:1617188
PubChem ID:185934
Update Time:2025-04-21

O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O-(4-methoxyphenyl) O,O-dimethyl phosphorothioate
    • O,O-Dimethyl O-(p-methoxyphenyl) phosphorothioate
    • Phosphorothioic acid, o-(4-methoxyphenyl) o,o-dimethyl ester
    • DTXSID90974721
    • 59288-81-2
    • VWLKTYREEIBXBK-UHFFFAOYSA-N
    • Inchi: 1S/C9H13O4PS/c1-10-8-4-6-9(7-5-8)13-14(15,11-2)12-3/h4-7H,1-3H3
    • InChI Key: VWLKTYREEIBXBK-UHFFFAOYSA-N
    • SMILES: S=P(OC)(OC)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 248.02729
  • Monoisotopic Mass: 248.02721706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • PSA: 36.92
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